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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B13831780

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of human Gastrin | (1-14). Adherence to these guidelines is crucial for ensuring the
peptide's stability, solubility, and optimal performance in various biological assays.

Physicochemical Properties of Human Gastrin | (1-
14)

Human Gastrin | (1-14) is a fourteen-amino acid peptide fragment of Gastrin I, an essential
hormone in regulating gastric acid secretion.[1][2][3] A thorough understanding of its
physicochemical properties is fundamental for its proper handling and use in experimental

settings.

Property Value Reference(s)
{Glp}-Gly-Pro-Trp-Leu-Glu-

Amino Acid Sequence Glu-Glu-Glu-Glu-Ala-Tyr-Gly- [4]
Trp

Molecular Formula C79H100N16027 [1]

Molecular Weight 1705.73 g/mol [4]

Appearance Lyophilized white powder [4]
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Reconstitution of Lyophilized Human Gastrin | (1-14)

Proper reconstitution of lyophilized Gastrin | (1-14) is a critical step to ensure its biological
activity. The following protocol outlines the recommended procedure.

Recommended Solvents

Based on the amino acid sequence, which contains a high proportion of acidic residues
(glutamic acid), Gastrin | (1-14) is predicted to be soluble in aqueous solutions. For the

Trifluoroacetate (TFA) salt form of the peptide, solubility has been reported in water and
DMSO.[5]

Table 2: Solubility Data for Human Gastrin | (1-14) TFA Salt

Solvent Concentration Reference(s)

Water (with sonication and pH
] ] 11.11 mg/mL (6.11 mM) [5]
adjustment to 9 with NHs-H20)

DMSO > 100 mg/mL (54.95 mM) 5]

Note: The presence of TFA salt, a common counterion from the purification process, can
enhance the solubility of peptides in aqueous solutions.[5]

Reconstitution Protocol

To minimize peptide degradation and ensure accurate concentration, follow this step-by-step

protocol:

o Equilibration: Before opening, allow the vial of lyophilized Gastrin | (1-14) and the chosen
solvent to equilibrate to room temperature. This prevents condensation from forming inside
the vial.[6]

o Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected
at the bottom.[6]

o Solvent Addition: Carefully add the appropriate volume of the recommended solvent (e.g.,
sterile, distilled water or a buffer with a pH of 5-7) to the vial to achieve the desired stock
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concentration.

o Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely.[7] Avoid
vigorous shaking, which can cause aggregation. If the peptide is difficult to dissolve,
sonication may be applied.[4]

 Sterilization (Optional): If the stock solution is prepared in a non-sterile solvent and will be
used in cell culture, it can be sterilized by filtration through a 0.22 um filter.[5]

Experimental Workflow for Reconstituting Lyophilized Gastrin | (1-14)
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Workflow for Reconstituting Lyophilized Gastrin | (1-14)

Preparation
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to room temperature
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Add recommended solvent

'

Gently swirl/vortex
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Sterile filter (optional)

'
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Store at recommended
temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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